3-Chloro-4-(methylthio)phenylboronic acid
Overview
Description
3-Chloro-4-(methylthio)phenylboronic acid is a reactant involved in various chemical reactions such as intramolecular aromatic carbenoid insertion for the synthesis of fluorenes and synthesis of biaryl amides with muscarinic acetylcholine receptor subtype M1 agonistic activity .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-(methylthio)phenylboronic acid is characterized by the presence of a boron atom that is sp2-hybridized and contains an empty p-orbital .Chemical Reactions Analysis
This compound is involved in several chemical reactions. It is used as a reactant in the intramolecular aromatic carbenoid insertion for the synthesis of fluorenes, synthesis of biaryl amides with muscarinic acetylcholine receptor subtype M1 agonistic activity, and preparation of borinic acid picolinate esters for use against cutaneous diseases .Scientific Research Applications
Synthesis and Material Applications
Phenylboronic acids, including derivatives similar to 3-chloro-4-(methylthio)phenylboronic acid, have been utilized in the synthesis of biologically active compounds and material science applications. For instance, Adamczyk-Woźniak et al. (2013) described the synthesis of highly biologically active bisbenzoxaboroles and their phenylboronic acids analogs, showcasing the utility of these compounds in creating unique molecular architectures (Adamczyk-Woźniak et al., 2013). Similarly, Wang et al. (2020) developed novel phenylboronic acid derivatives as lubricant additives, demonstrating significant improvements in anti-friction and anti-wear properties of liquid paraffin (Wang et al., 2020).
Catalysis and Organic Synthesis
Phenylboronic acids have also found applications as catalysts in organic synthesis. Nemouchi et al. (2012) reported the use of phenylboronic acid as a non-toxic catalyst for the efficient synthesis of tetrahydrobenzo[b]pyrans, highlighting its role in promoting environmentally friendly chemical processes (Nemouchi et al., 2012). Moreover, phenylboronic acid has facilitated the Biginelli reaction, enabling the synthesis of 3,4-dihydropyrimidinone derivatives in good yields, further underscoring its utility in diverse chemical reactions (Debache et al., 2006).
Biosensors and Drug Delivery
In the realm of biosensors and drug delivery, phenylboronic acid derivatives have been employed for tumor targeting and penetration. Wang et al. (2016) prepared phenylboronic acid-decorated nanoparticles for enhanced tumor targeting, demonstrating the potential of these compounds in improving tumor accumulation and antitumor effects (Wang et al., 2016).
Mechanism of Action
Target of Action
The primary target of 3-Chloro-4-(methylthio)phenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the biochemical pathway of the Suzuki–Miyaura coupling reaction . It plays a crucial role in the formation of carbon–carbon bonds, which is a fundamental process in organic synthesis . The compound’s action can lead to the synthesis of various organic compounds, including biaryl amides , and borinic acid picolinate esters .
Pharmacokinetics
It’s known that the compound is relatively stable and readily prepared . Its properties have been tailored for application under specific SM coupling conditions .
Result of Action
The action of 3-Chloro-4-(methylthio)phenylboronic acid results in the formation of new carbon–carbon bonds . This can lead to the synthesis of various organic compounds, including biaryl amides with muscarinic acetylcholine receptor subtype M1 agonistic activity , and borinic acid picolinate esters for use against cutaneous diseases .
Action Environment
The action, efficacy, and stability of 3-Chloro-4-(methylthio)phenylboronic acid are influenced by the reaction conditions of the Suzuki–Miyaura coupling . The reaction conditions are exceptionally mild and functional group tolerant, which contributes to the success of the SM coupling .
properties
IUPAC Name |
(3-chloro-4-methylsulfanylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BClO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHRBBKXFCXFGTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)SC)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-(methylthio)phenylboronic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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